3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide

• IUPAC Name: 3-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C13H18N2O4S/c1-9-7-15(8-10(2)19-9)20(17,18)12-5-3-4-11(6-12)13(14)16/h3-6,9-10H,7-8H2,1-2H3,(H2,14,16)
• InChI Key: SUKRFZFACFBMOK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=CC(=C2)C(=O)N
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide is a chemical compound that belongs to the class of sulfonamide derivatives. It is also known as DMSB and has been extensively studied for its scientific research applications.

Mechanism of Action

The mechanism of action of 3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide involves the inhibition of GSK-3β activity. GSK-3β is a serine/threonine kinase that regulates the activity of various proteins involved in cellular processes. Inhibition of GSK-3β activity by DMSB leads to the activation of various signaling pathways that are involved in cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide include the inhibition of GSK-3β activity, activation of various signaling pathways, and regulation of cellular processes such as glycogen metabolism, gene expression, and cell differentiation. DMSB has been shown to have potential therapeutic effects in various diseases such as Alzheimer's disease, diabetes, and cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide in lab experiments include its ability to inhibit GSK-3β activity, its potential therapeutic effects in various diseases, and its ease of synthesis. However, the limitations of using DMSB include its low solubility in water, which can affect its bioavailability, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide. Some of these include:
1. Further studies on the potential therapeutic effects of DMSB in various diseases such as Alzheimer's disease, diabetes, and cancer.
2. Development of more efficient synthesis methods for DMSB to improve its bioavailability and reduce its toxicity.
3. Identification of new targets for DMSB that can be used to regulate cellular processes and treat various diseases.
4. Studies on the pharmacokinetics and pharmacodynamics of DMSB to optimize its dosing and administration in clinical settings.
Conclusion:
In conclusion, 3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide is a chemical compound that has been extensively studied for its scientific research applications. It has been found to inhibit the activity of GSK-3β, which plays a crucial role in various cellular processes. DMSB has potential therapeutic effects in various diseases such as Alzheimer's disease, diabetes, and cancer. Further research is needed to explore the full potential of DMSB in treating these diseases and to optimize its dosing and administration in clinical settings.

Synthesis Methods

The synthesis of 3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide involves the reaction of 3-aminobenzenesulfonamide and N,N-dimethylmorpholine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified through recrystallization to obtain pure DMSB.

Scientific Research Applications

3-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzamide has been extensively studied for its scientific research applications. It has been found to inhibit the activity of a protein called glycogen synthase kinase-3β (GSK-3β), which plays a crucial role in various cellular processes such as glycogen metabolism, gene expression, and cell differentiation. DMSB has been shown to have potential therapeutic effects in various diseases such as Alzheimer's disease, diabetes, and cancer.